Cas no 67704-12-5 (4-[(2-acetylhydrazinyl)carbonyl]benzoic acid)

• Product Name: 4-[(2-acetylhydrazinyl)carbonyl]benzoic acid
• CAS No: 67704-12-5
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 1721246
• PubChem ID: 279436
• Update Time: 2025-04-21

4-[(2-acetylhydrazinyl)carbonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-acetylhydrazinyl)carbonyl]benzoic acid
• 4-(acetamidocarbamoyl)benzoic acid
• Z2932610558
• DTXSID10299387
• NSC-129949
• 67704-12-5
• NSC129949

• Inchi： 1S/C10H10N2O4/c1-6(13)11-12-9(14)7-2-4-8(5-3-7)10(15)16/h2-5H,1H3,(H,11,13)(H,12,14)(H,15,16)
• InChI Key： MVZQIPPSFWOWKH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)NNC(C)=O

Computed Properties

• Exact Mass: 222.0641
• Monoisotopic Mass: 222.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 562.7°C at 760 mmHg
• Flash Point: 294.1°C
• Refractive Index: 1.583
• PSA: 95.5